2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 001297-25g |
2-Fluoropyridine |
372-48-5 | 98% | 25g |
￡16.00 | 2022-03-29 | |
| Fluorochem | 001297-100g |
2-Fluoropyridine |
372-48-5 | 98% | 100g |
￡32.00 | 2022-03-29 | |
| Fluorochem | 001297-250g |
2-Fluoropyridine |
372-48-5 | 98% | 250g |
￡58.00 | 2022-03-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F120342-100g |
2-Fluoropyridine |
372-48-5 | 99% | 100g |
¥369.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F120342-10g |
2-Fluoropyridine |
372-48-5 | 99% | 10g |
¥69.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F120342-25g |
2-Fluoropyridine |
372-48-5 | 99% | 25g |
¥119.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F120342-250g |
2-Fluoropyridine |
372-48-5 | 99% | 250g |
¥829.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F120342-5g |
2-Fluoropyridine |
372-48-5 | 99% | 5g |
¥50.90 | 2023-09-03 | |
| Alichem | A023025380-500g |
2-Fluoropyridine |
372-48-5 | 97% | 500g |
$183.21 | 2023-09-02 | |
| Alichem | A023025380-1000g |
2-Fluoropyridine |
372-48-5 | 97% | 1000g |
$332.38 | 2023-09-02 |
Audited Supplier
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2-Fluoropyridine, with the chemical formula C5H4FN and CAS No. 372-48-5, is a fluorinated pyridine derivative that has garnered significant attention in both academic and industrial research. This compound belongs to the class of heterocyclic compounds, characterized by the presence of a nitrogen atom within a six-membered ring. The introduction of a fluorine atom at the 2-position of the pyridine ring imparts unique electronic and steric properties, making 2-Fluoropyridine a valuable building block for the synthesis of diverse pharmaceuticals, agrochemicals, and functional materials.
Recent advancements in synthetic chemistry have highlighted the importance of 2-Fluoropyridine as a key intermediate in the development of novel therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the design of selective inhibitors targeting the PDE4 enzyme, which is implicated in inflammatory diseases. The fluorine substitution at the 2-position was shown to enhance the metabolic stability of the final compound, a critical factor in drug development. This finding underscores the role of 2-Fluoropyridine in optimizing pharmacokinetic profiles of candidate drugs.
From a structural perspective, 2-Fluoropyridine exhibits a planar aromatic system with a strong electron-withdrawing effect due to the fluorine atom. This property influences its reactivity in various chemical reactions, including electrophilic substitution, nucleophilic attack, and metal-catalyzed transformations. Researchers have explored its potential in the synthesis of bioactive molecules, particularly in the context of drug discovery. For instance, a 2024 paper in Organic & Biomolecular Chemistry reported the use of 2-Fluoropyridine as a core scaffold for the development of antifungal agents, leveraging its ability to modulate cellular membrane permeability.
The synthetic accessibility of 2-Fluoropyridine has also been a focus of recent studies. Traditional methods for its preparation often involve the fluorination of pyridine derivatives, but newer approaches have emerged to improve efficiency and selectivity. A 2023 breakthrough in Chemical Communications introduced a catalytic fluorination strategy using palladium-based catalysts, enabling the selective introduction of fluorine at the 2-position without affecting other functional groups. This advancement addresses a long-standing challenge in the synthesis of fluorinated heterocycles, making 2-Flu、oropyridine more accessible for large-scale applications.
In the realm of material sciences, 2-Fluoropyridine has shown promise as a component in the development of advanced functional materials. Its unique electronic properties make it suitable for applications in organic semiconductors and optoelectronic devices. A 2023 study published in Advanced Materials explored the use of 2-Fluoropyridine as a dopant in polymer-based light-emitting diodes (LEDs), where it enhanced the charge transport efficiency and improved the device's operational stability. This application highlights the versatility of 2-Fluoropyridine beyond traditional pharmaceutical contexts.
Furthermore, 2-Fluoropyridine has been investigated for its potential in the design of fluorescent probes for biological imaging. The fluorine atom at the 2-position contributes to the compound's photophysical properties, enabling it to act as a sensitive reporter for specific biomolecular interactions. A 2024 study in ACS Sensors demonstrated the use of 2-Fluoropyridine-based probes for real-time monitoring of enzyme activity in living cells, showcasing its utility in biomedical research. This application underscores the importance of fluorinated heterocycles in the development of high-resolution imaging tools.
Environmental and safety considerations are also critical in the evaluation of 2-Fluoropyridine's applications. While the compound itself is not classified as hazardous under current regulatory frameworks, its synthesis and use require careful handling to minimize potential environmental impacts. Researchers are actively exploring green chemistry approaches to reduce the ecological footprint of its production. A 2023 review in Green Chemistry emphasized the importance of sustainable synthesis methods for fluorinated compounds, including 2-Fluoropyridine, to align with global efforts for environmental protection.
The ongoing research into 2-Fluoropyridine reflects its significance as a multifunctional compound with applications spanning pharmaceuticals, materials science, and analytical chemistry. Its unique chemical properties, combined with recent synthetic advancements, position it as a key player in the development of next-generation technologies. As the field continues to evolve, the exploration of 2-Fluoropyridine's potential will likely uncover new avenues for innovation across various scientific disciplines.
